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Compound of Interest

Compound Name: HC-067047

Cat. No.: B1672955 Get Quote

Essential Safety and Handling Guide for HC-
067047
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of HC-067047. This document provides immediate

access to critical safety information and operational protocols to ensure a safe laboratory

environment when working with this potent and selective TRPV4 antagonist.

Quantitative Data Summary
The following tables provide a consolidated overview of the physical, chemical, and biological

properties of HC-067047.

Table 1: Physical and Chemical Properties
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Property Value

Chemical Name

2-Methyl-1-[3-(4-morpholinyl)propyl]-5-phenyl-N-

[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-

carboxamide

CAS Number 883031-03-6

Molecular Formula C₂₆H₂₈F₃N₃O₂

Molecular Weight 471.51 g/mol

Appearance White to off-white solid

Purity ≥98% (HPLC)

Solubility DMSO: up to 100 mM Ethanol: up to 25 mM

Storage
Store at +4°C for short-term and -20°C for long-

term.

Table 2: In Vitro Biological Activity (IC₅₀)

Target Species IC₅₀

TRPV4 Human 48 nM

TRPV4 Mouse 17 nM

TRPV4 Rat 133 nM

Operational Plan for Safe Handling
Given that no official occupational exposure limits have been established for HC-067047, it

should be handled as a potent compound with unknown long-term health effects. The following

procedures are mandatory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is the minimum

requirement:
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Eye Protection: Chemical safety goggles or a face shield must be worn at all times.

Hand Protection: Nitrile or other chemically resistant gloves are required. Gloves should be

inspected before use and changed frequently, especially if contaminated.

Body Protection: A lab coat must be worn. For procedures with a high risk of splashing, a

chemical-resistant apron over the lab coat is recommended.

Respiratory Protection: All handling of solid HC-067047 and preparation of stock solutions

must be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Engineering Controls
Chemical Fume Hood: All weighing, reconstitution, and aliquoting of HC-067047 must be

performed in a properly functioning and certified chemical fume hood.

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and have been recently tested.

Handling Procedures
Preparation: Before starting work, ensure the fume hood is operational and the work area is

clean and uncluttered. Cover the work surface with disposable absorbent pads.

Weighing: If working with the solid form, carefully weigh the required amount in the fume

hood on a tared weigh boat. Minimize the creation of dust.

Reconstitution: Slowly add the desired solvent to the vial containing the solid HC-067047.

Cap the vial and vortex until the solid is completely dissolved.

Aliquoting and Dilutions: Perform all serial dilutions and aliquoting within the fume hood.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol). Dispose of all contaminated disposable materials as hazardous

waste.
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Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan
All waste containing HC-067047 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, absorbent pads, weigh boats, and empty

vials. Collect this waste in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: This includes unused stock solutions, experimental media containing HC-
067047, and solvent rinses. Collect liquid waste in a separate, sealed, and clearly labeled

hazardous waste container. Do not pour any HC-067047 waste down the drain.

Sharps Waste: Contaminated needles, syringes, and pipette tips must be disposed of in a

designated sharps container for hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of HC-
067047.
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Caption: Safe Handling and Disposal Workflow for HC-067047.
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To cite this document: BenchChem. [Personal protective equipment for handling HC-
067047]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672955#personal-protective-equipment-for-
handling-hc-067047]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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